7-(4-methylpiperidine-1-carbonyl)-2-phenyl-5-propyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 7-(4-methylpiperidine-1-carbonyl)-2-phenyl-5-propylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C22H26N4O2/c1-3-11-24-14-18(21(27)25-12-9-16(2)10-13-25)20-19(15-24)22(28)26(23-20)17-7-5-4-6-8-17/h4-8,14-16H,3,9-13H2,1-2H3
• InChI Key: COPYEUWZSQTSDR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCC(CC4)C
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

This compound is a pyrazolopyridine derivative, which is a class of compounds that have been studied for various applications, including medicinal chemistry. The molecule contains a pyrazolo[4,3-c]pyridin-3-one core, which is a bicyclic structure with a pyrazole ring fused to a pyridinone ring. It also has a 4-methylpiperidine-1-carbonyl group, a phenyl group, and a propyl group attached to different positions on this core.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. The pyrazolo[4,3-c]pyridin-3-one core indicates a fused two-ring system with nitrogen atoms at specific positions. The 4-methylpiperidine-1-carbonyl, phenyl, and propyl groups are attached to this core at the 7, 2, and 5 positions, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the pyrazolopyridine core, as well as by the carbonyl group in the 4-methylpiperidine-1-carbonyl substituent.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms and a carbonyl group could potentially allow for hydrogen bonding.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

Future research could involve studying this compound’s reactivity, potential applications (such as in medicinal chemistry), and methods for its synthesis.